Cas no 3622-04-6 (Benzothiazole-2-carboxylic acid)

• Product Name: Benzothiazole-2-carboxylic acid
• CAS No: 3622-04-6
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• MDL: MFCD02682025
• CID: 44332
• PubChem ID: 585053
• Update Time: 2025-05-23

Benzothiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzothiazole-2-carboxylic acid
• 1,3-BENZOTHIAZOLE-2-CARBOXYLIC ACID
• 2-Benzothiazolecarboxylic acid
• Benzo[d]thiazole-2-carboxylic acid
• Sodium 1,3-benzothiazole-2-carboxylate
• AM803780
• 3622-04-6
• CHEMBL539642
• A913654
• DTXSID40342850
• Z56899149
• FS-2092
• GEO-00279
• BDBM50414196
• AKOS005256944
• InChI=1/C8H5NO2S/c10-8(11)7-9-5-3-1-2-4-6(5)12-7/h1-4H,(H,10,11
• SY042596
• 1,3-benzothiazol-2-carboxylic acid
• EN300-17231
• MFCD02682025
• 2-carboxybenzothiazole
• 2-Carboxy-1,3-benzothiazole
• PB19998
• CS-W005062
• SCHEMBL836745
• 1,3-Benzothiazole-2-carboxylic acid #
• W-200051
• benzothiazole-2-carboxylic

• MDL： MFCD02682025
• Inchi： 1S/C8H5NO2S/c10-8(11)7-9-5-3-1-2-4-6(5)12-7/h1-4H,(H,10,11)
• InChI Key： UUVDQMYRPUHXPB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 179.00400
• Monoisotopic Mass: 179.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.508
• Melting Point: 148℃
• Boiling Point: 378.5°C at 760 mmHg
• Flash Point: 182.7°C
• Refractive Index: 1.731
• PSA: 78.43000
• LogP: 1.99450

Benzothiazole-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S36/37/39